Cas no 2580244-44-4 (Tert-butyl 3-(aminomethyl)-4-methylbenzoate)

• Product Name: Tert-butyl 3-(aminomethyl)-4-methylbenzoate
• CAS No: 2580244-44-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5662936
• PubChem ID: 165890674
• Update Time: 2025-06-10

Tert-butyl 3-(aminomethyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2580244-44-4
• tert-butyl 3-(aminomethyl)-4-methylbenzoate
• EN300-27723808
• Tert-butyl 3-(aminomethyl)-4-methylbenzoate

• Inchi： 1S/C13H19NO2/c1-9-5-6-10(7-11(9)8-14)12(15)16-13(2,3)4/h5-7H,8,14H2,1-4H3
• InChI Key： QUDQBPTVUYYJBY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(CN)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-(aminomethyl)-4-methylbenzoate

Research Brief on Tert-butyl 3-(aminomethyl)-4-methylbenzoate (CAS: 2580244-44-4) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 3-(aminomethyl)-4-methylbenzoate (CAS: 2580244-44-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl ester and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and development. Recent studies have highlighted its potential applications in the design of novel therapeutics, including kinase inhibitors and antimicrobial agents. The unique structural features of this compound make it a valuable building block for medicinal chemists aiming to optimize pharmacokinetic properties and target specificity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 3-(aminomethyl)-4-methylbenzoate as a precursor in the synthesis of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The tert-butyl group was found to enhance the metabolic stability of the resulting inhibitors, while the aminomethyl moiety facilitated interactions with the kinase active site. These findings underscore the compound's utility in the development of targeted cancer therapies with improved efficacy and reduced off-target effects.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial potential of Tert-butyl 3-(aminomethyl)-4-methylbenzoate derivatives. The research team synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains. Several compounds displayed promising antibacterial activity, particularly against Gram-positive pathogens. Molecular docking studies suggested that the aminomethyl group plays a critical role in binding to bacterial cell wall synthesis enzymes, providing a structural basis for further optimization of these compounds as novel antibiotics.

The synthetic accessibility of Tert-butyl 3-(aminomethyl)-4-methylbenzoate has also been a subject of recent methodological improvements. A 2024 paper in Organic Process Research & Development described an efficient, scalable synthesis of this compound with high yield and purity. The optimized protocol employs cost-effective starting materials and environmentally benign reaction conditions, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this intermediate into their drug development pipelines.

From a mechanistic perspective, computational studies have provided insights into the conformational flexibility and electronic properties of Tert-butyl 3-(aminomethyl)-4-methylbenzoate. Density functional theory (DFT) calculations reveal that the tert-butyl group induces significant steric effects that influence the compound's reactivity, while the aminomethyl group serves as a handle for further functionalization. These theoretical insights are guiding the rational design of new derivatives with tailored biological activities.

In conclusion, Tert-butyl 3-(aminomethyl)-4-methylbenzoate (CAS: 2580244-44-4) continues to emerge as a valuable scaffold in pharmaceutical research, with applications spanning from anticancer agents to antimicrobials. Recent studies have not only expanded our understanding of its structural and functional properties but have also developed more efficient synthetic routes for its production. As research progresses, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents, particularly in areas requiring structurally diverse and metabolically stable molecules.